(3S*,4R*)-1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-isopropyl-N,N-dimethyl-3-pyrrolidinamine

• IUPAC Name: (3S,4R)-1-(2,5-dimethylthiophen-3-yl)sulfonyl-N,N-dimethyl-4-propan-2-ylpyrrolidin-3-amine
• InChI: InChI=1S/C15H26N2O2S2/c1-10(2)13-8-17(9-14(13)16(5)6)21(18,19)15-7-11(3)20-12(15)4/h7,10,13-14H,8-9H2,1-6H3/t13-,14+/m0/s1
• InChI Key: SMMBJLYTJCOLFP-UONOGXRCSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N2CC(C(C2)N(C)C)C(C)C
• Isomeric SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N2C[C@H]([C@@H](C2)N(C)C)C(C)C
• Molecular Formula: C15H26N2O2S2
• Molecular Weight: 330.5 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide compounds can involve several strategies, including reactions of sulfonamides with ynamines to form novel S,N-heterocycles, as demonstrated in studies where N-sulfonylalkylamines react with ynamines to produce various products including 2H-1,2-thiazete 1,1-dioxides and other heterocycles (Tornus et al., 1995). Another approach involves the reaction of terminal alkynes and sulfonyl azides with allenes in the presence of a nickel(0) catalyst, leading to the production of polysubstituted pyrroles (Miura et al., 2013).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds is characterized by the presence of the sulfonamide group attached to various aromatic systems. Studies on the solid-state examination of sulfonamide receptors reveal the importance of the sulfonamide N-H hydrogen bonds in forming dimeric or monomeric structures depending on the guests and the core aryl group used (Berryman et al., 2015).

Chemical Reactions and Properties

Sulfonamide compounds participate in various chemical reactions, including cross-coupling reactions catalyzed by CuI, demonstrating their versatility in synthetic organic chemistry. An example is the cross-coupling of 3-bromopyridine and sulfonamides to synthesize N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides (Han, 2010).

Physical Properties Analysis

The physical properties of sulfonamide compounds, such as solubility, melting points, and crystal structure, can be significantly influenced by their molecular structure. For example, the pyridine and 3-methylpyridine solvates of the drug constituent sulfamethazine show how solvent molecules can impart characteristic physicochemical properties to active pharmaceutical ingredients (Patel & Purohit, 2017).

Chemical Properties Analysis

The chemical properties of sulfonamide compounds, such as reactivity, stability, and chemical behavior in different environments, are key aspects of their utility in various applications. The regiocontrolled synthesis of polysubstituted pyrroles from terminal alkynes, sulfonyl azides, and allenes highlights the chemical versatility and potential reactivity patterns of these compounds (Miura et al., 2013).